Cas no 2460756-83-4 (5,5-difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde)

• Product Name: 5,5-difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde
• CAS No: 2460756-83-4
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• MDL: MFCD32703334
• CID: 5464490
• PubChem ID: 155820781
• Update Time: 2025-10-30

5,5-difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,5-Difluoro-1-methyl-6,7-dihydro-4H-indazole-3-carbaldehyde
• Z4513807617
• 5,5-difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde

• MDL： MFCD32703334
• Inchi： 1S/C9H10F2N2O/c1-13-8-2-3-9(10,11)4-6(8)7(5-14)12-13/h5H,2-4H2,1H3
• InChI Key： PXXIBAYNFZPCHV-UHFFFAOYSA-N
• SMILES： FC1(CC2C(C=O)=NN(C)C=2CC1)F

Computed Properties

• Exact Mass: 200.07611927 g/mol
• Monoisotopic Mass: 200.07611927 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.19
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9

Additional information on 5,5-difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde

Research Brief on 5,5-Difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde (CAS: 2460756-83-4)

The compound 5,5-difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde (CAS: 2460756-83-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 5,5-difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The presence of the difluoro and aldehyde functional groups provides opportunities for further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that 5,5-difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde exhibits notable activity against specific biological targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may interact with key proteins implicated in cancer progression, warranting further investigation into its anticancer properties.

One of the most promising aspects of this compound is its potential as a building block for the development of targeted therapies. Researchers have explored its use in the synthesis of small-molecule inhibitors and probes for studying disease mechanisms. The versatility of 5,5-difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde allows for the creation of diverse chemical libraries, which can be screened for activity against various disease targets. This approach has already yielded several lead compounds with favorable pharmacokinetic profiles.

Despite these advancements, challenges remain in the optimization of 5,5-difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to ensure clinical viability. Ongoing research is focused on structural modifications to improve these properties while maintaining or enhancing biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 5,5-difluoro-1-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde represents a valuable chemical entity with significant potential in medicinal chemistry. Its unique structure and biological activity make it a promising candidate for the development of novel therapeutics. Continued research and development efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in drug optimization and delivery.